2-Chloro-N-[[2-(methoxymethyl)phenyl]methyl]-N-[1-(oxolan-2-yl)ethyl]acetamide

• IUPAC Name: 2-chloro-N-[[2-(methoxymethyl)phenyl]methyl]-N-[1-(oxolan-2-yl)ethyl]acetamide
• InChI: InChI=1S/C17H24ClNO3/c1-13(16-8-5-9-22-16)19(17(20)10-18)11-14-6-3-4-7-15(14)12-21-2/h3-4,6-7,13,16H,5,8-12H2,1-2H3
• InChI Key: KYOPZKSSXAUIJW-UHFFFAOYSA-N
• Canonical SMILES: CC(C1CCCO1)N(CC2=CC=CC=C2COC)C(=O)CCl
• Molecular Formula: C17H24ClNO3
• Molecular Weight: 325.8 g/mol

Description

2-Chloro-N-[[2-(methoxymethyl)phenyl]methyl]-N-[1-(oxolan-2-yl)ethyl]acetamide is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various areas of study. This compound is classified as an acetamide and has a molecular formula of C17H24ClNO3.

Mechanism of Action

The mechanism of action of 2-Chloro-N-[[2-(methoxymethyl)phenyl]methyl]-N-[1-(oxolan-2-yl)ethyl]acetamide is not well understood. However, studies have shown that this compound can inhibit the growth of cancer cells by inducing apoptosis and inhibiting cell proliferation. Additionally, this compound has been shown to have neuroprotective effects by reducing oxidative stress and inflammation.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 2-Chloro-N-[[2-(methoxymethyl)phenyl]methyl]-N-[1-(oxolan-2-yl)ethyl]acetamide have been studied extensively. Studies have shown that this compound can inhibit the growth of cancer cells by inducing apoptosis and inhibiting cell proliferation. Additionally, this compound has been shown to have neuroprotective effects by reducing oxidative stress and inflammation. However, the exact biochemical and physiological effects of this compound are still under investigation.

Advantages and Limitations for Lab Experiments

One of the significant advantages of using 2-Chloro-N-[[2-(methoxymethyl)phenyl]methyl]-N-[1-(oxolan-2-yl)ethyl]acetamide in lab experiments is its potential applications in various areas of study, including cancer research and neuroscience. Additionally, this compound is relatively easy to synthesize and purify, making it readily available for research studies. However, one of the limitations of using this compound is its limited solubility in water, which can make it challenging to use in certain experimental setups.

Future Directions

There are several future directions for the research and development of 2-Chloro-N-[[2-(methoxymethyl)phenyl]methyl]-N-[1-(oxolan-2-yl)ethyl]acetamide. Some of the potential areas of study include investigating the exact mechanism of action of this compound, exploring its potential applications in other areas of study, such as medicinal chemistry and drug discovery, and developing new synthetic methods to improve its solubility and bioavailability. Additionally, further studies are needed to determine the safety and efficacy of this compound for human use.

Synthesis Methods

The synthesis of 2-Chloro-N-[[2-(methoxymethyl)phenyl]methyl]-N-[1-(oxolan-2-yl)ethyl]acetamide involves the reaction between 2-(methoxymethyl)benzyl chloride and N-(2-hydroxyethyl)acetamide in the presence of potassium carbonate and 18-crown-6 ether. The reaction takes place in acetonitrile at room temperature, and the product is obtained after purification using column chromatography.

Scientific Research Applications

2-Chloro-N-[[2-(methoxymethyl)phenyl]methyl]-N-[1-(oxolan-2-yl)ethyl]acetamide has been used in various scientific research studies due to its potential applications in different areas of study. Some of the significant research areas where this compound has been used include cancer research, neuroscience, and medicinal chemistry.